Cas no 50433-66-4 (4-Nonanethiol,4,8,8-trimethyl-)

• Product Name: 4-Nonanethiol,4,8,8-trimethyl-
• CAS No: 50433-66-4
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 373553
• PubChem ID: 3016523
• Update Time: 2025-04-19

4-Nonanethiol,4,8,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonanethiol,4,8,8-trimethyl-
• 4,8,8-trimethylnonane-4-thiol
• DTXSID60964679
• NS00057609
• 50433-66-4
• EINECS 256-588-6

• Inchi： 1S/C12H26S/c1-6-8-12(5,13)10-7-9-11(2,3)4/h13H,6-10H2,1-5H3
• InChI Key： IXJVTPOKVBQHRE-UHFFFAOYSA-N
• SMILES： SC(C)(CCC)CCCC(C)(C)C

Computed Properties

• Exact Mass: 202.175522
• Monoisotopic Mass: 202.175522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5

Experimental Properties

• Density: 0.84
• Boiling Point: 237.7°C at 760 mmHg
• Flash Point: 83°C
• Refractive Index: 1.456